Cas no 835617-36-2 (Mesitylenesulfonic acid dihydrate)

• Product Name: Mesitylenesulfonic acid dihydrate
• CAS No: 835617-36-2
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• MDL: MFCD00149535
• CID: 93059
• PubChem ID: 24847919
• Update Time: 2024-10-26

Mesitylenesulfonic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• Mesitylenesulfonic acid dihydrate
• 2-MESITYLENESULFONIC ACID DIHYDRATE,97
• Benzenesulfonic acid, 2,4,6-trimethyl-, dihydrate (9CI)

• MDL： MFCD00149535
• Inchi： 1S/C9H12O3S.H2O/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;/h4-5H,1-3H3,(H,10,11,12);1H2
• InChI Key： XNOZTDZTNOUJFT-UHFFFAOYSA-N
• SMILES： O=S(C1C(C)=CC(C)=CC=1C)(O)=O.O
• BRN： 1961501

Computed Properties

• Exact Mass: 236.07200
• Monoisotopic Mass: 199.04289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.7
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 74-78 °C (lit.)
• PSA: 81.21000
• LogP: 2.64340
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Not available

Mesitylenesulfonic acid dihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN2585
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates